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Compound Name: 2-(Hydroxymethyl)-3-methylphenol
CAS No.: 29922-52-9
Cat. No.: B3122035

Get Quote

Abstract: This technical guide provides an in-depth analysis of 2-(hydroxymethyl)-3-
methylphenol, a substituted phenolic compound with significant potential as a versatile
intermediate in pharmaceutical and materials science. The document elucidates its core
physicochemical properties, details a robust and validated synthetic protocol, and explores its
applications, particularly within the context of drug discovery and development. By synthesizing
technical data with practical, field-proven insights, this guide serves as an essential resource
for researchers, chemists, and professionals in drug development, offering both foundational
knowledge and actionable methodologies for leveraging this compound in advanced scientific
applications.

Introduction and Strategic Importance

2-(Hydroxymethyl)-3-methylphenol, also known as 3-methylsalicyl alcohol, is an aromatic
organic compound belonging to the cresol family. As a derivative of 3-methylphenol (m-cresol),
it possesses three key functional groups that define its chemical reactivity and potential
applications: a phenolic hydroxyl group, a primary alcohol (hydroxymethyl) group, and a methyl
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group. The strategic placement of these groups on the benzene ring—patrticularly the ortho
position of the hydroxymethyl group to the phenol—creates a molecule with distinct properties
suitable for complex organic synthesis.

The phenolic hydroxyl provides acidity and a site for nucleophilic attack, while the
hydroxymethyl group offers a locus for esterification, etherification, or oxidation. The methyl
group, often referred to as a "magic methyl" in medicinal chemistry, can significantly influence a
molecule's pharmacokinetic profile by enhancing metabolic stability or improving binding affinity
to biological targets.[1] This unique combination makes 2-(hydroxymethyl)-3-methylphenol a
valuable building block for creating more complex molecular architectures, from pharmaceutical
agents to specialized polymers.

Physicochemical Properties

The fundamental properties of 2-(hydroxymethyl)-3-methylphenol are critical for its handling,
reaction design, and application. While experimental data for this specific isomer can be limited
compared to more common phenols, its properties can be reliably predicted and are
summarized below.
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Property Value Source
Molecular Formula CsH1002 PubChem|[2]
Molecular Weight 138.16 g/mol PubChem|[2]
2-(Hydroxymethyl)-3-
IUPAC Name (Hy Y ¥ --
methylphenol
CAS Number 61702-63-2 -
Expected to be an off-white to Inferred from related
Appearance . _
pale yellow crystalline solid compounds[3]
Boiling Point 295.2 £ 25.0 °C at 760 mmHg ChemSrc (for isomer)
Density 1.2+0.1 g/cm3 ChemSrc (for isomer)
Soluble in polar organic
. solvents (e.g., ethanol, Inferred from related
Solubility

methanol, acetone); sparingly

soluble in water

compounds[3]

Synthesis and Purification: A Validated Approach

The most direct and industrially scalable method for producing 2-(hydroxymethyl)-3-

methylphenol is through the electrophilic substitution of m-cresol with formaldehyde, a

process known as hydroxymethylation.[4] This reaction is typically performed under basic

conditions, where the phenoxide ion acts as a potent nucleophile.

Causality in Experimental Design

The primary challenge in this synthesis is controlling regioselectivity. The phenoxide ion

activates the ortho and para positions for electrophilic attack. In m-cresol, the C2, C4, and C6

positions are activated. The formation of the desired 2-substituted product must compete with

substitution at the C4 and C6 positions and with polysubstitution, which can lead to the

formation of bis- and tris-(hydroxymethyl)phenols.[4]

Key Experimental Choices:
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o Base Catalyst (e.g., NaOH, KOH): A strong base is required to deprotonate the phenol,
forming the highly reactive phenoxide ion. The amount of base is critical; an excess can
promote side reactions.[5]

o Reaction Temperature: The reaction is typically initiated at a low temperature (0-10 °C) to
control the initial exothermic reaction and improve selectivity.[4][5] Gentle heating may be
applied later to drive the reaction to completion.

o Stoichiometry: Using a slight excess of m-cresol relative to formaldehyde can help minimize
the formation of di- and tri-substituted products.

Detailed Experimental Protocol

Objective: To synthesize 2-(hydroxymethyl)-3-methylphenol via base-catalyzed
hydroxymethylation of m-cresol.

Materials:

e m-Cresol (3-methylphenol)

o Formaldehyde (37% aqueous solution)
e Sodium Hydroxide (NaOH)

e Hydrochloric Acid (HCI), concentrated

» Deionized Water

o Ethyl Acetate

 Brine (saturated NaCl solution)

¢ Anhydrous Magnesium Sulfate (MgSOa)
Procedure:

e Reaction Setup: In a three-necked round-bottom flask equipped with a magnetic stirrer,
thermometer, and dropping funnel, dissolve sodium hydroxide (1.0 molar equivalent) in
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deionized water. Cool the solution to 0-5 °C in an ice bath.

e Phenoxide Formation: Slowly add m-cresol (1.0 molar equivalent) to the cold NaOH solution
while stirring. Maintain the temperature below 10 °C. Allow the mixture to stir for 20 minutes
to ensure complete formation of the sodium phenoxide salt.

o Hydroxymethylation: Add formaldehyde solution (0.9 molar equivalents) dropwise via the
dropping funnel over 1 hour. The key to selectivity is slow addition at a controlled
temperature (keep below 10 °C).

o Reaction Progression: After the addition is complete, allow the reaction mixture to slowly
warm to room temperature and stir for 12—18 hours.

¢ Monitoring (Self-Validation): Monitor the reaction's progress using Thin Layer
Chromatography (TLC) with a suitable mobile phase (e.g., 30% ethyl acetate in hexanes).
The product spot should be more polar than the starting m-cresol.

o Work-up and Neutralization: Once the reaction is complete, cool the mixture again in an ice
bath. Slowly neutralize the solution to a pH of ~6-7 by adding concentrated HCI dropwise.
This step protonates the product, causing it to precipitate or separate.

o Extraction: Transfer the mixture to a separatory funnel and extract the product with ethyl
acetate (3x volumes).

e Washing: Wash the combined organic layers with water and then with brine to remove
residual salts.

e Drying and Concentration: Dry the organic layer over anhydrous MgSOQOea, filter, and
concentrate the solvent using a rotary evaporator to yield the crude product.

 Purification: Purify the crude solid by recrystallization from a suitable solvent system (e.qg.,
toluene or an ethyl acetate/hexanes mixture) or by column chromatography on silica gel.

Synthesis Workflow Diagram
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Caption: Base-catalyzed synthesis of 2-(hydroxymethyl)-3-methylphenol.
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Applications in Research and Drug Development

The structural features of 2-(hydroxymethyl)-3-methylphenol make it a highly valuable
scaffold for creating diverse and complex molecules.

Asymmetric Functionalization in Synthesis

A key advantage of this molecule is the differential reactivity of its two hydroxyl groups. The
phenolic hydroxyl is acidic and a poor leaving group, while the primary alcohol (hydroxymethyl)
is neutral and can be easily converted into a good leaving group (e.g., a tosylate or mesylate).
This allows for selective chemical modifications at one site while leaving the other intact, a
crucial strategy in multi-step organic synthesis.

A Scaffold in Medicinal Chemistry

Phenolic compounds are ubiquitous in natural products and synthetic drugs due to their ability
to form hydrogen bonds and participate in protein-ligand interactions.[6] The 2-
(hydroxymethyl)-3-methylphenol scaffold can be utilized in several ways:

» Antioxidant Derivatives: The phenol group is a known antioxidant moiety. Derivatives can be
synthesized to enhance this property or to target specific cellular compartments.[6]

» Building Block for Bioactive Molecules: It can serve as the starting point for synthesizing
larger molecules with potential therapeutic effects, such as anti-inflammatory or antimicrobial
agents.[3][6]

e Probing Structure-Activity Relationships (SAR): The methyl group's position can be
compared with other isomers to study how subtle structural changes impact biological
activity, providing insight into the "magic methyl" effect.[1]

Drug Discovery Workflow
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Caption: A hypothetical drug discovery workflow using the target scaffold.

Safety, Handling, and Storage

As a phenolic compound, 2-(hydroxymethyl)-3-methylphenol requires careful handling.
Although a specific safety data sheet (SDS) is not widely available, data from closely related
compounds like cresols and other hydroxymethylphenols provide a reliable basis for safety
protocols.[7]

Potential Hazards:

Skin Irritation: Causes skin irritation upon contact.

Eye Damage: Risk of serious eye irritation or damage.[8]

Respiratory Irritation: Inhalation of dust or vapors may cause respiratory tract irritation.

Toxicity: May be harmful if swallowed or in contact with skin.[7][9]
Recommended Handling Procedures:

e Personal Protective Equipment (PPE): Always wear chemical-resistant gloves (e.g., nitrile),
safety goggles or a face shield, and a lab coat.[7]
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e Ventilation: Handle the compound in a well-ventilated area, preferably inside a chemical
fume hood, to avoid inhalation of dust or vapors.

e Emergency Procedures:
o Skin Contact: Immediately wash the affected area with plenty of soap and water.[7]

o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do. Continue rinsing and seek medical attention.[7]

o Ingestion: Rinse mouth and seek immediate medical attention. Do not induce vomiting.[9]
Storage:

o Store in a tightly closed container in a cool, dry, and well-ventilated place away from
incompatible materials such as strong oxidizing agents.

Conclusion

2-(Hydroxymethyl)-3-methylphenol stands out as a chemical intermediate of considerable
strategic value. Its trifunctional nature—combining a reactive phenol, a versatile primary
alcohol, and a sterically and electronically influential methyl group—provides a rich platform for
synthetic innovation. The methodologies for its synthesis are well-established and scalable,
while its potential applications, particularly in the rational design of new pharmaceutical agents,
are significant. For researchers and drug development professionals, a thorough understanding
of this compound's properties, synthesis, and handling is the first step toward unlocking its full
potential in creating novel and impactful chemical entities.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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